Iridium--magnesium (2/1)

Specification

• CAS No.: 821788-51-6
• Molecular Formula: Ir2Mg
• Molecular Weight: 408.74 g/mol
• Standard InChI: InChI=1S/2Ir.Mg
• Standard InChI Key: OREVOIUDHCFZPP-UHFFFAOYSA-N
• Canonical SMILES: [Mg].[Ir].[Ir]

Introduction

Known Iridium-Magnesium-Indium Ternary Phases

The synthesis and characterization of ternary intermetallics in the Ir-Mg-In system reveal structural complexity and compositional flexibility. For instance, Ir₃.₃₀Mg₁₇.₉₆In₀.₇₄ and Ir₃Mg₁₇.₁In₁.₉ crystallize in a monoclinic lattice (space group C2/c) with unit cell parameters:

• Ir₃.₃₀Mg₁₇.₉₆In₀.₇₄: $a = 979.1 \, \text{pm}, \, b = 2197.4 \, \text{pm}, \, c = 848.2 \, \text{pm}, \, \beta = 105.79^\circ$.

• Ir₃Mg₁₇.₁In₁.₉: $a = 983.39 \, \text{pm}, \, b = 2211.4 \, \text{pm}, \, c = 849.55 \, \text{pm}, \, \beta = 105.757^\circ$.

These compounds exhibit mixed occupancy at specific atomic sites, where indium partially substitutes for iridium or magnesium. For example, in Ir₃.₃₀Mg₁₇.₉₆In₀.₇₄, one indium site shows 69.9% occupancy by In and 30.1% by Ir, while magnesium sites display minor In incorporation. This structural flexibility suggests that binary Ir-Mg phases could adopt similar packing arrangements, albeit without third-element participation.

Structural Analysis of Magnesium-Rich Iridium Intermetallics

The crystal structure of Ir₃Mg₁₇.₉₆In₀.₇₄ features iridium atoms coordinated by polyhedra of magnesium and indium atoms. Key structural elements include:

• Coordination Polyhedra: Ir atoms are surrounded by 10–12 Mg/In atoms, forming distorted cuboctahedral and icosahedral environments.

• Bonding Characteristics: The Ir-Mg bonds exhibit metallic character, with bond lengths ranging from 270–290 pm, consistent with Mg’s larger atomic radius (160 pm) compared to Ir (136 pm).

• Thermal Stability: These compounds are synthesized via induction melting at high temperatures ($> 1,000^\circ \text{C}$) followed by annealing, indicating robust thermal stability.

Synthesis and Characterization Methods

Synthetic Protocol

The preparation of Ir-Mg intermetallics involves:

• Induction Melting: Stoichiometric mixtures of Ir, Mg, and (for ternary phases) In are melted in glassy carbon crucibles under inert atmospheres.

• Annealing: Prolonged heat treatment (e.g., 700–800°C for 48–72 hours) ensures homogenization and defect minimization.

Analytical Techniques

• X-ray Diffraction (XRD): Single-crystal and powder XRD resolve lattice parameters and site occupancies.

• Electron Microscopy: Scanning electron microscopy (SEM) with energy-dispersive X-ray spectroscopy (EDS) verifies composition.